Cas no 89463-68-3 (Isothiazole, 4-bromo-3,5-dimethyl-)

• Product Name: Isothiazole, 4-bromo-3,5-dimethyl-
• CAS No: 89463-68-3
• MF: C₅H₆BrNS
• MW: 192.076838970184
• CID: 1941677
• PubChem ID: 20795968
• Update Time: 2025-04-21

Isothiazole, 4-bromo-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4-bromo-3,5-dimethyl-
• 4-bromo-3,5-dimethylIsothiazole
• SCHEMBL13197567
• DA-19346
• 89463-68-3

• Inchi： 1S/C5H6BrNS/c1-3-5(6)4(2)8-7-3/h1-2H3
• InChI Key： IRCKJQGLZDLMSQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NSC=1C

Computed Properties

• Exact Mass: 190.94
• Monoisotopic Mass: 190.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides